8-aminobenzo[g]pteridine-2,4(1H,3H)-dione

• IUPAC Name: 8-amino-1H-benzo[g]pteridine-2,4-dione
• InChI: InChI=1S/C10H7N5O2/c11-4-1-2-5-6(3-4)13-8-7(12-5)9(16)15-10(17)14-8/h1-3H,11H2,(H2,13,14,15,16,17)
• InChI Key: JCLWDYJJLLQWQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)N=C3C(=N2)C(=O)NC(=O)N3
• Molecular Formula: C10H7N5O2
• Molecular Weight: 229.19 g/mol

Description

8-Aminobenzo[g]pteridine-2,4(1H,3H)-dione is a chemical compound with the molecular formula C10H7N5O2. It has an average mass of 229.195 Da and a monoisotopic mass of 229.059967 Da.

Molecular Structure Analysis

The molecule contains a total of 26 bonds, including 19 non-H bonds, 13 multiple bonds, 2 double bonds, and 11 aromatic bonds. It also includes 3 six-membered rings, 2 ten-membered rings, 1 urea (-thio) derivative, 1 primary amine (aromatic), and 1 imide (-thio).

Physical And Chemical Properties Analysis

The physical and chemical properties of 8-aminobenzo[g]pteridine-2,4(1H,3H)-dione include a boiling point of 291.56°C at 760 mmHg. Unfortunately, the melting point listed is incorrect as it is listed as -348°C, which is not physically possible.

Scientific Research Applications

Enzyme Cofactors and Biological Pigments

• Pteridines serve as essential constituents of oxidoreductase enzymes. .

Antimalarial Potential

• .

Metal Complexes and Coordination Chemistry

• .

Medicinal Chemistry

• .

Safety and Hazards

The safety information available indicates that this compound may be harmful. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P302+P352, P304+P340, P305+P351+P338, P321, P330, P337, P362+P364, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Pteridine systems, which this compound is a part of, are known to be coenzymatic constituents of oxidoreductase enzymes . These enzymes play essential roles in growth processes and the metabolism of one-carbon units .

Mode of Action

It is known that pteridine analogs have been evaluated as inhibitors for monoamine oxidase b and nitric oxide synthetase, which are involved in the pathology of neurodegenerative diseases . They have also been tested as a new kind of nonnucleoside adenosine kinase inhibitors .

Biochemical Pathways

Pteridine systems are involved in several biochemical pathways, including folate biosynthesis and pteridine metabolism . These pathways are potential therapeutic targets, and the variation of the substituents in pteridine systems has provided new synthetic and highly functionalized compounds with interesting properties .

Result of Action

Pteridine systems are known to play essential roles in growth processes and the metabolism of one-carbon units . They are also in clinical use as anticancer, antiviral, antibacterial, and diuretic drugs .